(3,5-Diethoxy-4-iodophenyl)methanol

• Molecular Formula: C11H15IO3
• Molecular Weight: 322.14 g/mol
• IUPAC Name: (3,5-diethoxy-4-iodophenyl)methanol
• InChI: InChI=1S/C11H15IO3/c1-3-14-9-5-8(7-13)6-10(11(9)12)15-4-2/h5-6,13H,3-4,7H2,1-2H3
• InChI Key: RKQCQYKNLPBAAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1I)OCC)CO

Description

(3,5-Diethoxy-4-iodophenyl)methanol is a substituted benzyl alcohol derivative featuring a para-iodinated aromatic ring with ethoxy groups at the 3- and 5-positions and a hydroxymethyl (-CH2OH) functional group. This compound is of interest in medicinal chemistry due to its structural similarity to allosteric modulators of muscarinic receptors, such as M1, which are implicated in neurological disorders . The iodine atom at the para position may contribute to halogen bonding interactions in biological targets, while the hydroxymethyl group offers hydrogen-bonding capabilities.

Synthetic routes for analogous compounds typically involve phenol alkylation followed by reduction of a benzaldehyde intermediate. For example, (3,5-diiodo-4-methoxyphenyl)methanol (a structural analog) was synthesized via methyl iodide alkylation of 4-hydroxy-3,5-diiodobenzaldehyde with an 89.4% yield .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3,5-Diethoxy-4-iodophenyl)methanol typically involves the iodination of 3,5-diethoxybenzyl alcohol. The reaction conditions include the use of iodine in the presence of a suitable oxidizing agent, such as hydrogen peroxide, under controlled temperature and pH conditions.

Industrial Production Methods: In an industrial setting, the compound can be synthesized on a larger scale using continuous flow reactors, which allow for better control over reaction parameters and improved safety. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

(3,5-Diethoxy-4-iodophenyl)methanol: undergoes various types of chemical reactions, including:

• Oxidation: The compound can be oxidized to form the corresponding carboxylic acid derivative.

• Reduction: Reduction reactions can be performed to remove the iodine atom, resulting in the formation of a different phenyl derivative.

• Substitution: The iodine atom in the compound can be substituted with other functional groups, such as alkyl or aryl groups, through nucleophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: Hydrogen peroxide, sodium hypochlorite, or other oxidizing agents.

• Reduction: Lithium aluminum hydride (LiAlH4) or other reducing agents.

• Substitution: Various nucleophiles, such as alkyl halides or aryl halides, in the presence of a base.

Major Products Formed:

• Carboxylic acid derivatives from oxidation reactions.

• Phenyl derivatives from reduction reactions.

• Substituted phenyl compounds from nucleophilic substitution reactions.

Scientific Research Applications

(3,5-Diethoxy-4-iodophenyl)methanol: has several applications in scientific research:

• Chemistry: The compound is used as an intermediate in the synthesis of more complex organic molecules.

• Biology: It can be employed in the study of enzyme inhibition and as a probe in biochemical assays.

• Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which (3,5-Diethoxy-4-iodophenyl)methanol exerts its effects depends on its specific application. For example, in enzyme inhibition studies, the compound may interact with the active site of an enzyme, preventing substrate binding and subsequent catalysis. The molecular targets and pathways involved would vary based on the biological system being studied.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: Ethoxy vs. Iodine Positioning: The para-iodo substitution in (3,5-Diethoxy-4-iodophenyl)methanol contrasts with the diiodo substitution in (3,5-Diiodo-4-methoxyphenyl)methanol. The latter’s dual iodine atoms may sterically hinder receptor binding but improve halogen-bonding efficacy .

Synthetic Efficiency: The methyl iodide alkylation step for (3,5-Diiodo-4-methoxyphenyl)methanol achieved 89.4% yield , suggesting that ethoxy analogs might require optimized conditions due to ethyl iodide’s lower reactivity.

Biological Activity: (3,5-Diiodo-4-methoxyphenyl)methanol demonstrated activity as an M1 muscarinic receptor allosteric modulator, likely due to its iodine-mediated interactions . The target compound’s single iodine and ethoxy groups may alter binding kinetics or selectivity.

Research Findings and Implications

• Receptor Binding : Ethoxy substituents could reduce steric clashes in receptor pockets compared to bulkier groups, while iodine’s polarizability may stabilize ligand-receptor complexes.
• Pharmacokinetics : Higher LogP in ethoxy derivatives may correlate with improved CNS penetration but could necessitate formulation adjustments for solubility.

Notes

Further research is required to validate synthetic routes, receptor affinity, and pharmacokinetic profiles of the target compound.